Cas no 127227-32-1 (3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)-
• CAS No: 127227-32-1
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 1221569
• PubChem ID: 14571966
• Update Time: 2025-04-20

3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(1-naphthalenyl)-
• 4-amino-3-naphthalen-1-yl-1H-1,2,4-triazole-5-thione
• AP-853/43386846
• 4-amino-5-(1-naphthyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• 4-Amino-3-(naphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione
• 127227-32-1
• AKOS000295966
• STK271059
• 4-Amino-5-(naphthalen-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-amino-5-(naphthalen-1-yl)-4H-1,2,4-triazole-3-thiol
• CS-0228695
• DTXSID20561805

• Inchi： 1S/C12H10N4S/c13-16-11(14-15-12(16)17)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,13H2,(H,15,17)
• InChI Key： PMNFDGDQSCVFRP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CC=CC3C=CC=CC2=3)N1N

Computed Properties

• Exact Mass: 242.06261751g/mol
• Monoisotopic Mass: 242.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.7Ų